Cas no 4515-23-5 (N-Cbz-L-aspartic anhydride)
N-Cbz-L-aspartic anhydride is a protected derivative of L-aspartic acid, featuring a carboxybenzyl (Cbz) group at the N-terminus and a reactive anhydride moiety. This compound is widely utilized in peptide synthesis and organic chemistry as a key intermediate, enabling selective amide bond formation while protecting the amine functionality. The anhydride group offers high reactivity toward nucleophiles, facilitating efficient coupling with amino acids or other nucleophilic reagents. Its crystalline form ensures stability and ease of handling, while the Cbz group can be selectively removed under mild hydrogenolysis conditions. This reagent is particularly valuable in the synthesis of aspartic acid-containing peptides and chiral building blocks, providing controlled stereochemistry and high purity for advanced research applications.
N-Cbz-L-aspartic anhydride structure
Product Name:N-Cbz-L-aspartic anhydride
CAS No:4515-23-5
MF:C12H11NO5
MW:249.219443559647
MDL:MFCD00136820
CID:329975
PubChem ID:24866524
Update Time:2025-07-02
N-Cbz-L-aspartic anhydride Chemical and Physical Properties
Names and Identifiers
-
- N-Carbobenzyloxy-L-aspartic anhydride
- N-Z-L-aspartic anhydride
- (S)-Benzyl (tetrahydro-2,5-dioxo-3-furyl)carbamate
- benzyl N-[(3S)-2,5-dioxooxolan-3-yl]carbamate
- N-(Benzyloxycarbonyl)aspartic anhydride
- N-Cbz-l-aspartic anhydride
- benzyloxycarbonyl-L-aspartic anhydride
- carbobenzoxy-L-aspartic acid anhydride
- N-benzyloxycarbonyl-L-aspartic acid anhydride
- N-benzyloxycarbonyl-L-aspartic anhydride
- N-carbobenzyloxy-L-aspartic acid anhydride
- L-N-Carboxy-aspartic anhydride N-benzyl ester
- (S)-(Tetrahydro-2,5-dioxo-3-furanyl)-carbamic acid phenylmethyl ester
- Cbz-L-Aspartic acid anhydride
- N-(Benzyloxycarbonyl)-L-aspartic acid anhydride
- N-(Benzyloxycarbonyl)-L-aspartic anhydride
- UNII-T519K4TV9T
- (S)-benzyl 2,5-dioxotetrahydrofuran-3-ylcarbamate
- AM20040502
- AS-37185
- Q-103507
- DTXSID70196404
- N-Z-L-aspartic anhydride, 95%
- ASPARTIC ANHYDRIDE, N-CARBOXY-, N-BENZYL ESTER, L-
- CS-W010219
- (2,5-Dioxo-tetrahydro-furan-3-yl)-carbamic acid benzyl ester
- 4515-23-5
- Cbz-L-Aspartic anhydride
- CARBAMIC ACID, ((3S)-TETRAHYDRO-2,5-DIOXO-3-FURANYL)-, PHENYLMETHYL ESTER
- benzyl (S)-(2,5-dioxotetrahydrofuran-3-yl)carbamate
- OZPYEGOBGWQOSZ-VIFPVBQESA-N
- T519K4TV9T
- EINECS 224-838-3
- N-carbobenzoxy-l-aspartic anhydride
- MFCD00136820
- (S)-(2,5-Dioxo-tetrahydro-furan-3-yl)-carbamic acid benzyl ester
- N-CARBOBENZOXY-L-ASPARTIC ACID ANHYDRIDE
- Carbamic acid, (tetrahydro-2,5-dioxo-3-furanyl)-, phenylmethyl ester, (S)-
- N-carbobenzoxy-aspartic anhydride
- .BETA.-BENZYL L-ASPARTATE N-CARBOXYL ANHYDRIDE
- HY-W009503
- AKOS015888879
- SCHEMBL732094
- Q27289678
- N-(BENZYLOXYCARBONYL)ASPARTIC ANHYDRIDE, (S)-
- N-Benzyloxycarbonyl Aspartic Anhydride
- D-Benzyloxycarbonylaspartic Anhydride
- A847745
- (S)-2-BENZYLOXYCARBAMYLSUCCINIC ANHYDRIDE
- N-Cbz-L-aspartic anhydride
-
- MDL： MFCD00136820
- Inchi： 1S/C12H11NO5/c14-10-6-9(11(15)18-10)13-12(16)17-7-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,13,16)/t9-/m0/s1
- InChI Key： OZPYEGOBGWQOSZ-VIFPVBQESA-N
- SMILES： O1C(C[C@@H](C1=O)NC(=O)OCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 249.06400
- Monoisotopic Mass: 249.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 8
- XLogP3: 0.9
- Topological Polar Surface Area: 81.7A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1.37
- Melting Point: 123-124 °C (lit.)
- Boiling Point: 490 ºC
- Flash Point: 250 ºC
- Refractive Index: 1.573
- PSA: 81.70000
- LogP: 1.14580
- Optical Activity: [α]20/D −25°, c = 1 in methanol
- Solubility: Not determined
N-Cbz-L-aspartic anhydride Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
N-Cbz-L-aspartic anhydride Customs Data
- HS CODE：2924299090
- Customs Data：
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
N-Cbz-L-aspartic anhydride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM196272-25g |
benzyl (S)-(2,5-dioxotetrahydrofuran-3-yl)carbamate |
4515-23-5 | 97% | 25g |
$271 | 2024-07-16 | |
| Chemenu | CM196272-25g |
benzyl (S)-(2,5-dioxotetrahydrofuran-3-yl)carbamate |
4515-23-5 | 97% | 25g |
$271 | 2021-08-05 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R022573-25g |
N-Cbz-L-aspartic anhydride |
4515-23-5 | 95% | 25g |
￥1928 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R022573-5g |
N-Cbz-L-aspartic anhydride |
4515-23-5 | 95% | 5g |
￥557 | 2024-05-23 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N18570-25g |
Cbz-L-Aspartic anhydride |
4515-23-5 | 25g |
¥1288.0 | 2021-09-08 | ||
| TRC | C176288-100mg |
N-Cbz-L-aspartic anhydride |
4515-23-5 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | C176288-250mg |
N-Cbz-L-aspartic anhydride |
4515-23-5 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | C176288-500mg |
N-Cbz-L-aspartic anhydride |
4515-23-5 | 500mg |
$ 87.00 | 2023-04-18 | ||
| TRC | C176288-1g |
N-Cbz-L-aspartic anhydride |
4515-23-5 | 1g |
$ 98.00 | 2023-04-18 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | LT235-25g |
N-Cbz-L-aspartic anhydride |
4515-23-5 | 97% | 25g |
974CNY | 2021-05-08 |
N-Cbz-L-aspartic anhydride Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
4515-23-5 (N-Cbz-L-aspartic anhydride) Related Products
- 1142-20-7(N-[(Benzyloxy)carbonyl]-L-alanine)
- 3705-42-8(Z-Glu-OBzl)
- 35677-89-5((S)-Benzyl (2-Oxotetrahydrofuran-3-yl)carbamate)
- 30925-18-9((S)-2-(tert-Butoxycarbonylamino)succinic acid benzyl ester)
- 1148-11-4(Carbobenzoxyproline)
- 405-39-0(Z-Lys(Z)-OH)
- 78663-07-7(Z-D-Asp-OH)
- 1152-61-0(Z-Asp-OH)
- 1155-62-0(N-Carbobenzoxy-L-glutamic acid)
- 1149-26-4(N-Cbz-L-valine)
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